Cas no 30749-25-8 (Phenol,3-(2-methylpropyl)-)

Phenol,3-(2-methylpropyl)- Properties

Names and Identifiers

• Phenol,3-(2-methylpropyl)-
• 3-(2-methylpropyl)Phenol
• 3-Isobutylphenol
• meta-isobutylphenol
• m-isobutylphenol
• 30749-25-8
• DTXSID10497003
• Phenol, 3-(2-methylpropyl)-
• 3isobutylphenol
• FT-0747233
• AKOS017523585
• CHEMBL445714
• 3-ISO-BUTYLPHENOL
• SCHEMBL647401
• +Expand

• InChIKey： ZKSISJGIJFEBMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7-8,11H,6H2,1-2H3
• SMILES： CC(C)CC1=CC=CC(O)=C1

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.104465066g/mol
• Heavy Atom Count: 11
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.59070
• PSA: 20.23000
• Refractive Index: 1.5115 (estimate)
• Boiling Point: 236.65°C (estimate)
• Melting Point: 46.81°C (estimate)
• Density: 0.9688 (estimate)

Phenol,3-(2-methylpropyl)- Security Information

Phenol,3-(2-methylpropyl)- Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%